benzyl 4-[(3-methyl-2-butenoyl)oxy]benzoate

• IUPAC Name: benzyl 4-(3-methylbut-2-enoyloxy)benzoate
• InChI: InChI=1S/C19H18O4/c1-14(2)12-18(20)23-17-10-8-16(9-11-17)19(21)22-13-15-6-4-3-5-7-15/h3-12H,13H2,1-2H3
• InChI Key: VAXJPBAUEKOZPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)OC1=CC=C(C=C1)C(=O)OCC2=CC=CC=C2)C
• Molecular Formula: C19H18O4
• Molecular Weight: 310.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to benzyl 4-[(3-methyl-2-butenoyl)oxy]benzoate often involves condensation reactions, utilizing precursor molecules with specific functional groups to achieve the desired molecular architecture. For instance, the synthesis of related benzoate esters and benzoxazine derivatives involves reactions between different phenolic and benzoic acid derivatives under catalytic conditions, highlighting the versatility of synthetic approaches in creating complex organic molecules (Taylor et al., 1996).

Molecular Structure Analysis

Molecular structure analysis of similar compounds reveals intricate details about their configuration and conformation. Single-crystal X-ray crystallography is a pivotal technique in determining the exact spatial arrangement of atoms within a molecule, providing insights into molecular symmetry, bond lengths, and angles. These structural parameters are crucial for understanding the chemical reactivity and physical properties of the compound (Moser et al., 2005).

Chemical Reactions and Properties

This compound and related molecules participate in various chemical reactions, including cyclocarbonylation and Friedel-Crafts alkylation, illustrating their reactive versatility. These reactions are influenced by the nature of substituents on the aromatic rings and the presence of electron-donating or withdrawing groups, affecting the reactivity and outcome of synthetic processes (Larksarp & Alper, 1999).

Physical Properties Analysis

The physical properties of this compound derivatives, such as melting points, boiling points, and solubility, are determined by their molecular structure. These properties are critical for applications in materials science and engineering, where the stability and compatibility of chemical compounds are of paramount importance. Studies on related compounds demonstrate the impact of molecular modifications on physical properties, providing a basis for the rational design of new materials with desired characteristics (Hsiue & Chen, 1995).

Chemical Properties Analysis

The chemical properties, such as reactivity towards various reagents, stability under different conditions, and the ability to undergo specific reactions, are defined by the functional groups present in the molecule and its overall electronic structure. Investigations into related benzoate and benzoxazine compounds provide valuable insights into the chemical behavior of this compound, underscoring the importance of molecular structure in dictating chemical properties (Boyd et al., 2008).